Cas no 20865-34-3 (2,6-diamino-5-methylpyrimidine-4-carboxylic acid)

• Product Name: 2,6-diamino-5-methylpyrimidine-4-carboxylic acid
• CAS No: 20865-34-3
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 910680
• PubChem ID: 72990
• Update Time: 2025-04-19

2,6-diamino-5-methylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-diamino-5-methylpyrimidine-4-carboxylic acid
• 2,6-Diamino-5-methyl-4-carboxy pyrimidine
• 2,6-Diamino-5-methyl-4-pyrimidinecarboxylic acid
• 2,6-diamino-5-methyl-pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 2,6-diamino-5-methyl-
• 5-Methyl-2,6-diamino-4-carboxy-pyrimidin
• AC1L2J2K
• BRN 0515665
• NCIOpen2_001728
• NSC98527
• 4-Pyrimidinecarboxylic acid,2,6-diamino-5-methyl-(8ci)
• 5-25-16-00558 (Beilstein Handbook Reference)
• 20865-34-3
• WLN: T6N CNJ BZ DVQ E1 FZ
• DTXSID60174978
• NSC-98527
• UNII-LLZ20UY5MQ
• AKOS006276210
• 4-Pyrimidinecarboxylic acid,6-diamino-5-methyl-
• LLZ20UY5MQ
• NSC 98527

• Inchi： 1S/C6H8N4O2/c1-2-3(5(11)12)9-6(8)10-4(2)7/h1H3,(H,11,12)(H4,7,8,9,10)
• InChI Key： LSHFDPWXHRHJEG-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=C(N)N=C(N)N=1)=O

Computed Properties

• Exact Mass: 168.06484
• Monoisotopic Mass: 168.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.539
• Boiling Point: 552.3°C at 760 mmHg
• Flash Point: 287.8°C
• Refractive Index: 1.709
• PSA: 115.12